2-amino-1-(1,3-benzodioxol-5-ylmethyl)-N-(2-methoxyethyl)pyrrolo[3,2-b]quinoxaline-3-carboxamide

• IUPAC Name: 2-amino-1-(1,3-benzodioxol-5-ylmethyl)-N-(2-methoxyethyl)pyrrolo[3,2-b]quinoxaline-3-carboxamide
• InChI: InChI=1S/C22H21N5O4/c1-29-9-8-24-22(28)18-19-21(26-15-5-3-2-4-14(15)25-19)27(20(18)23)11-13-6-7-16-17(10-13)31-12-30-16/h2-7,10H,8-9,11-12,23H2,1H3,(H,24,28)
• InChI Key: UXOSSUOLAZEOCA-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)CC4=CC5=C(C=C4)OCO5)N
• Molecular Formula: C22H21N5O4
• Molecular Weight: 419.4 g/mol

Description

2-amino-1-(1,3-benzodioxol-5-ylmethyl)-N-(2-methoxyethyl)pyrrolo[3,2-b]quinoxaline-3-carboxamide is a useful research compound. Its molecular formula is C22H21N5O4 and its molecular weight is 419.441. The purity is usually 95%.
BenchChem offers high-quality 2-amino-1-(1,3-benzodioxol-5-ylmethyl)-N-(2-methoxyethyl)pyrrolo[3,2-b]quinoxaline-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-amino-1-(1,3-benzodioxol-5-ylmethyl)-N-(2-methoxyethyl)pyrrolo[3,2-b]quinoxaline-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Catalytic Applications

The synthesis and application of quinoxaline derivatives have been demonstrated in the context of asymmetric hydrogenation, where compounds like 2,3-bis(tert-butylmethylphosphino)quinoxaline serve as ligands for rhodium-catalyzed reactions. These reactions are crucial for the preparation of chiral pharmaceutical ingredients, showcasing the relevance of quinoxaline compounds in facilitating asymmetric synthesis processes which are pivotal in drug development and the synthesis of complex molecules (Imamoto et al., 2012).

Material Science and Polymer Research

Quinoxaline moieties have been integrated into polyamides, revealing their importance in material science. For instance, aromatic diamines containing quinoxaline structures have led to the synthesis of new polyamides characterized by excellent thermal stability. These materials, due to their inherent viscosities and solubility in polar aprotic solvents, hold significant potential for advanced applications in aerospace, electronics, and beyond, highlighting the versatile utility of quinoxaline derivatives in developing high-performance polymers (Patil et al., 2011).

Antimicrobial and Antitubercular Activity

Quinoxaline derivatives have demonstrated considerable promise in antimicrobial and antitubercular therapies. Compounds within this class have been synthesized and evaluated for their efficacy against various strains of Mycobacterium tuberculosis, one of the leading causes of death globally. The structure-activity relationship studies of these quinoxaline-2-carboxylate 1,4-dioxide derivatives provide insights into designing potent antitubercular agents, indicating the compound's potential in addressing critical public health challenges (Jaso et al., 2005).